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Compound of Interest

Compound Name: Isolappaol C

Cat. No.: B12301787 Get Quote

Isolappaol C: A Comparative Analysis of its
Bioactivities
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological effects of Isolappaol C, a lignan

found in the seeds of Arctium lappa (burdock). While research on Isolappaol C is emerging,

this document summarizes the current understanding of its effects in different biological

systems, comparing it with other related lignans where direct data for Isolappaol C is

unavailable.

Data Presentation
The following tables summarize the quantitative data on the biological activities of Isolappaol
C and related lignans.

Table 1: Anti-aging Effects of Lignans from Arctium lappa in Caenorhabditis elegans
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Compound Concentration (µM)
Mean Lifespan
Extension (%)

Statistical
Significance (p-
value)

Isolappaol C 100 11.2 - 15.2 < 0.05

Isolappaol A 100 11.2 - 15.2 < 0.05

Arctigenin 100 11.2 - 15.2 < 0.05

Arctiin 100 11.2 - 15.2 < 0.05

Matairesinol 100 ~25 < 0.05

Lappaol F 100 11.2 - 15.2* < 0.05

*Note: A specific value for the mean lifespan extension for Isolappaol C was not individually

reported but was stated to be within this range for a group of tested lignans.

Table 2: Anti-inflammatory Effects of Lignans from Arctium lappa on Nitric Oxide (NO)

Production in LPS-stimulated RAW 264.7 Macrophages

Compound Concentration (µM)
Inhibition of NO
Production (%)

IC₅₀ (µM)

Isolappaol C Data not available Data not available Data not available

Lappaol F 10, 30 Significant inhibition ~18.3

Diarctigenin 10, 30 Significant inhibition ~14.7

Note: Direct data for Isolappaol C's effect on nitric oxide production is not currently available.

The data presented is for other lignans isolated from the same plant, suggesting a potential

anti-inflammatory role for this class of compounds.

Experimental Protocols
C. elegans Lifespan Assay
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This protocol outlines the general procedure for assessing the effect of compounds on the

lifespan of the nematode Caenorhabditis elegans.

a. Worm Strain and Maintenance:

Wild-type C. elegans Bristol N2 strain is typically used.

Worms are maintained on Nematode Growth Medium (NGM) agar plates seeded with E. coli

OP50 as a food source at 20°C.

b. Compound Administration:

Isolappaol C and other test compounds are dissolved in a suitable solvent (e.g., DMSO)

and added to the NGM agar to achieve the desired final concentration.

Control plates contain the same concentration of the solvent.

c. Lifespan Analysis:

Age-synchronized populations of worms (L4 larvae) are transferred to the experimental

plates.

The number of live and dead worms is scored daily or every other day.

Worms are considered dead if they do not respond to gentle prodding with a platinum wire.

Worms that crawl off the agar or die from internal hatching ("bagging") are censored from the

analysis.

Survival curves are generated using the Kaplan-Meier method, and statistical significance is

determined using the log-rank test.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7
Macrophages
This protocol describes the method to evaluate the anti-inflammatory potential of compounds

by measuring the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated

macrophage cells.
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a. Cell Culture:

RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium

(DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics at 37°C in a 5%

CO₂ incubator.

b. Treatment:

Cells are seeded in 96-well plates and allowed to adhere overnight.

The cells are then pre-treated with various concentrations of the test compounds (e.g.,

Isolappaol C) for 1-2 hours.

Inflammation is induced by adding LPS (1 µg/mL) to the cell culture medium.

c. Measurement of Nitric Oxide:

After 24 hours of incubation with LPS, the concentration of nitrite (a stable product of NO) in

the culture supernatant is measured using the Griess reagent.

The absorbance is read at 540 nm, and the amount of nitrite is calculated from a standard

curve of sodium nitrite.

The percentage of NO inhibition is calculated relative to the LPS-treated control group.

Mandatory Visualization
Signaling Pathway of Isolappaol C in C. elegans
Longevity
The following diagram illustrates the proposed signaling pathway through which Isolappaol C
and related lignans may extend the lifespan of C. elegans.
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To cite this document: BenchChem. [Cross-validation of Isolappaol C's effects in different
biological systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12301787#cross-validation-of-isolappaol-c-s-effects-
in-different-biological-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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